![molecular formula C7H12ClF2NO B6161828 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride CAS No. 2197527-75-4](/img/new.no-structure.jpg)
3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride
Overview
Description
3,3-Difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride is a chemical compound with the molecular formula C7H12ClF2NO and a molecular weight of 199.63 g/mol. This compound is characterized by its unique structure, which includes a spirocyclic framework with fluorine atoms and an oxygen atom incorporated into the ring system. It is commonly used in scientific research and various industrial applications due to its distinctive chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride typically involves multiple steps, starting with the construction of the spirocyclic core. One common approach is the cyclization of appropriate precursors under acidic or basic conditions to form the spirocyclic structure
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance the efficiency and scalability of the synthesis process.
Chemical Reactions Analysis
Types of Reactions: 3,3-Difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form derivatives with different functional groups.
Reduction: Reduction reactions can be used to modify the compound's structure and properties.
Substitution: Substitution reactions can introduce new substituents at specific positions on the molecule.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) are often used.
Substitution: Various nucleophiles and electrophiles can be employed, depending on the desired substitution pattern.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced analogs, and substituted variants of the original compound. These products can have different chemical and physical properties, making them useful for various applications.
Scientific Research Applications
3,3-Difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride is widely used in scientific research due to its unique structure and reactivity. It has applications in:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.
Biology: It can be employed in the study of biological systems and the development of new drugs.
Medicine: The compound's derivatives may have potential therapeutic applications, such as in the treatment of various diseases.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism by which 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride exerts its effects depends on its specific application. In medicinal chemistry, for example, the compound may interact with molecular targets such as enzymes or receptors, leading to biological effects. The exact pathways involved can vary, but they often include binding to specific sites and modulating biological processes.
Comparison with Similar Compounds
3,3-Difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride is unique due to its spirocyclic structure and the presence of fluorine atoms. Similar compounds include:
2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride: This compound lacks the oxygen atom present in this compound, resulting in different chemical properties and reactivity.
3,3-Difluoro-7-azaspiro[3.5]nonane hydrochloride: This compound has a similar structure but without the oxygen atom, leading to variations in its behavior and applications.
Does this cover everything you were looking for, or is there something specific you'd like to know more about?
Properties
CAS No. |
2197527-75-4 |
|---|---|
Molecular Formula |
C7H12ClF2NO |
Molecular Weight |
199.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
